4-bromo-2-iodo-1,5-dimethyl-1H-imidazole
Overview
Description
4-Bromo-2-iodo-1,5-dimethyl-1H-imidazole (BIMID) is an organic compound belonging to the imidazole family. It is a white, crystalline solid with a melting point of 200-202°C, and a molecular weight of 310.97. BIMID is used as an intermediate in the production of pharmaceuticals, agrochemicals, and polymers, and it is also used in various scientific research applications.
Scientific Research Applications
4-bromo-2-iodo-1,5-dimethyl-1H-imidazole has been used in a variety of scientific research applications, including the synthesis of new materials, the study of enzyme-catalyzed reactions, and the investigation of the mechanisms of action of drugs. 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole can also be used as a catalyst in organic synthesis, as a reagent for the analysis of small molecules, and as a fluorescent probe for the detection of metal ions.
Mechanism of Action
4-bromo-2-iodo-1,5-dimethyl-1H-imidazole has been used as a substrate in various enzyme-catalyzed reactions. In these reactions, 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole is oxidized by the enzyme to form an intermediate, which then undergoes further reaction to produce the desired product. 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole has also been used as an inhibitor in some enzyme-catalyzed reactions, preventing the formation of the intermediate and thus blocking the reaction.
Biochemical and Physiological Effects
Due to its structural similarity to certain hormones, 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole has been studied for its potential biochemical and physiological effects. However, to date, no evidence of any significant effects has been found.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole in laboratory experiments is its low cost and availability. Additionally, 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole is a relatively stable compound and is not easily degraded by light or heat. However, 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole is not water-soluble, which may limit its use in some applications.
Future Directions
4-bromo-2-iodo-1,5-dimethyl-1H-imidazole has many potential applications in scientific research and industry. Future research could focus on exploring the potential of 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole as a catalyst in organic synthesis, as an inhibitor in enzyme-catalyzed reactions, and as a fluorescent probe for the detection of metal ions. Additionally, further research could be conducted to investigate the potential biochemical and physiological effects of 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole. Finally, research could also be conducted to explore the potential of 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole in the production of pharmaceuticals, agrochemicals, and polymers.
Synthesis Methods
4-bromo-2-iodo-1,5-dimethyl-1H-imidazole is synthesized through a two-step process. The first step involves the reaction of 4-bromo-2-iodobenzaldehyde with 1,5-dimethyl-1H-imidazole in the presence of a base. This reaction yields 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole. The second step involves the purification of the product through recrystallization from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole involves the bromination and iodination of 1,5-dimethylimidazole.", "Starting Materials": [ "1,5-dimethylimidazole", "bromine", "iodine", "acetic acid", "hydrogen peroxide", "sodium hydroxide", "sodium iodide" ], "Reaction": [ "Step 1: Bromination of 1,5-dimethylimidazole", "1,5-dimethylimidazole is dissolved in acetic acid and bromine is added dropwise with stirring. The reaction mixture is heated to reflux for several hours until the reaction is complete.", "Step 2: Oxidation of Brominated Product", "The brominated product is dissolved in acetic acid and hydrogen peroxide is added dropwise with stirring. The reaction mixture is heated to reflux for several hours until the reaction is complete.", "Step 3: Iodination of Oxidized Product", "The oxidized product is dissolved in acetic acid and sodium iodide is added. Iodine is then added dropwise with stirring. The reaction mixture is heated to reflux for several hours until the reaction is complete.", "Step 4: Isolation of 4-bromo-2-iodo-1,5-dimethyl-1H-imidazole", "The reaction mixture is cooled and the product is isolated by filtration. The product is washed with water and dried under vacuum." ] } | |
CAS RN |
2758006-13-0 |
Product Name |
4-bromo-2-iodo-1,5-dimethyl-1H-imidazole |
Molecular Formula |
C5H6BrIN2 |
Molecular Weight |
300.9 |
Purity |
95 |
Origin of Product |
United States |
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